Cas no 2137762-29-7 (1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea)

• Product Name: 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea
• CAS No: 2137762-29-7
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 6295999
• PubChem ID: 165950236
• Update Time: 2025-08-02

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea
• EN300-714409
• 2137762-29-7

• Inchi： 1S/C10H19N5O/c1-6(2)7(3)12-10(16)11-5-9-13-8(4)14-15-9/h6-7H,5H2,1-4H3,(H2,11,12,16)(H,13,14,15)
• InChI Key： FTVDUSCSUPOTHH-UHFFFAOYSA-N
• SMILES： O=C(NCC1=NNC(C)=N1)NC(C)C(C)C

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.7Ų

Additional information on 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea

Compound CAS No. 2137762-29-7: 1-[(3-Methyl-1H-1,2,4-Triazol-5-yl)methyl]-3-(3-Methylbutan-2-yl)Urea

The compound with CAS No. 2137762-29-7, known as 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is notable for its unique structure, which combines a triazole ring system with a urea moiety, making it a promising candidate for various applications in drug discovery and pest control.

The triazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are well-known for their ability to act as heterocyclic scaffolds in medicinal chemistry, often serving as bioisosteres or hydrogen bond donors/acceptors. The presence of the methyl group on the triazole ring further enhances its chemical versatility, allowing for interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the potential of triazole-containing compounds in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

The urea moiety in this compound plays a critical role in its pharmacological activity. Urea-based compounds are widely used in the development of herbicides and fungicides due to their ability to disrupt essential biochemical pathways in target organisms. In the case of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan-2-yl)urea, the urea group is linked to a bulky tertiary butyl group, which increases the molecule's lipophilicity and enhances its ability to penetrate cellular membranes. This property is particularly advantageous in designing compounds with improved bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the triazole and urea moieties work synergistically to bind to specific pockets on target proteins, leading to potent inhibitory effects. For instance, a study published in 2023 demonstrated that this compound exhibits remarkable activity against phytopathogenic fungi, making it a strong candidate for use in agricultural settings.

In addition to its potential applications in agriculture, this compound has shown promise in the field of oncology. Preclinical studies have indicated that it may inhibit the growth of cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The tertiary butyl group contributes to the compound's selectivity by reducing off-target effects, which is crucial for minimizing adverse effects in therapeutic applications.

The synthesis of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbutan